(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(naphthalen-2-yl)butanamide

• IUPAC Name: 4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-naphthalen-2-ylbutanamide
• InChI: InChI=1S/C22H18N2O3S2/c25-20(23-17-10-9-15-5-1-2-6-16(15)13-17)8-3-11-24-21(26)19(29-22(24)28)14-18-7-4-12-27-18/h1-2,4-7,9-10,12-14H,3,8,11H2,(H,23,25)/b19-14+
• InChI Key: HWBYNFBJHNGAGA-XMHGGMMESA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CCCN3C(=O)C(=CC4=CC=CO4)SC3=S
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CCCN3C(=O)/C(=C\C4=CC=CO4)/SC3=S
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol

Description

(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(naphthalen-2-yl)butanamide is a useful research compound. Its molecular formula is C22H18N2O3S2 and its molecular weight is 422.52. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(naphthalen-2-yl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(naphthalen-2-yl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antiangiogenic Effects

• Synthesis and in vivo anticancer and antiangiogenic effects of novel thioxothiazolidin-4-one derivatives: These derivatives showed significant reductions in tumor volume, cell number, and increased the life span of mice with Ehrlich Ascites Tumor. Notably, they demonstrated strong antiangiogenic effects, suppressing tumor-induced endothelial proliferation (Chandrappa et al., 2010).

Antiviral Activities

• Synthesis and anti-viral activities of some 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one candidates: Various derivatives were tested for their anti-avian influenza virus properties, revealing promising antiviral activity against the H5N1 virus (Flefel et al., 2014).

Cytotoxicity and Apoptosis Induction in Human Leukemia Cells

• Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and their cytotoxicity and apoptosis induction: These compounds showed moderate to strong antiproliferative activity in human leukemia cell lines. Certain derivatives like 5e and 5f showed potent anticancer activity, inducing cytotoxicity and apoptosis (Chandrappa et al., 2009).

Antioxidant and Anticancer Activities

• Antioxidant and Anticancer Activity of Novel Derivatives: Some derivatives exhibited antioxidant activities higher than ascorbic acid and showed cytotoxic effects against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

Antimicrobial Activity

• Synthesis of novel N-(naphthalen-1-yl)propanamide derivatives and evaluation of their antimicrobial activity: These derivatives displayed notable antimicrobial activities against various bacteria and fungi (Evren et al., 2020).